Cas no 1804622-24-9 (3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1804622-24-9
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4843141
• Update Time: 2025-10-31

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C9H6F3N3O3/c1-5-6(2-3-13)7(15(16)17)4-14-8(5)18-9(10,11)12/h4H,2H2,1H3
• InChI Key： UKDKNMOTKCMSKK-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(CC#N)C(=CN=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: 2.2
• Topological Polar Surface Area: 91.7

Additional information on 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804622-24-9)

3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile, with the CAS number 1804622-24-9, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and utility in drug discovery.

The molecular formula of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile is C₁₁H₈F₃N₃O₃, and its molecular weight is approximately 277.19 g/mol. The presence of a nitro group, a trifluoromethoxy substituent, and a cyano group in the molecular structure imparts distinct chemical and physical properties to this compound, making it an interesting candidate for various chemical and biological studies.

In the realm of medicinal chemistry, 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent research has focused on its anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Beyond its anti-inflammatory properties, 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile has also shown promise as an anticancer agent. A 2020 study published in Cancer Research demonstrated that this compound effectively induced apoptosis in human breast cancer cells by targeting multiple signaling pathways, including the PI3K/Akt and MAPK pathways. The researchers noted that the compound's ability to selectively target cancer cells while sparing normal cells makes it a valuable candidate for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile has been investigated for its antimicrobial properties. A study published in the Journal of Antibiotics in 2019 found that this compound exhibited broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers suggested that the compound's unique structure may contribute to its ability to disrupt bacterial cell membranes and inhibit essential bacterial enzymes.

The synthesis of 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the nitro group, trifluoromethoxy substitution, and final cyano group addition. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For example, a recent paper in Organic Letters described an efficient one-pot synthesis method that significantly reduced reaction time and improved overall yield.

In terms of safety and handling, it is important to note that while 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile is not classified as a hazardous or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, the compound should be stored in a cool, dry place away from incompatible materials.

The future prospects for 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its pharmacological properties for specific therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable drug candidates.

In conclusion, 3-Methyl-5-nitro-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1804622-24-9) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new therapeutic agents for various diseases.